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Compound of Interest

Compound Name: ER-Tracker Green

Cat. No.: B15358963

For Immediate Implementation: Essential Safety and Logistics for ER-Tracker Green

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with ER-Tracker Green. By offering clear, procedural,
and step-by-step guidance, we aim to be your preferred source for laboratory safety and
chemical handling information, ensuring the integrity of your research and the safety of your
team.

Personal Protective Equipment (PPE) and Essential
Safety

While ER-Tracker Green is not classified as a hazardous substance, adherence to standard
laboratory safety practices is paramount.[1] The recommended personal protective equipment
includes:

e Lab Coat: To protect from spills and contamination.
o Safety Glasses: To shield eyes from potential splashes.
e Gloves: To prevent skin contact.

ER-Tracker Green is supplied as a lyophilized powder and is reconstituted in dimethyl
sulfoxide (DMSO0).[2][3][4] DMSO is a combustible liquid and can facilitate the absorption of
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other chemicals through the skin. Therefore, exercise caution when handling the DMSO stock

solution.

Quantitative Data Summary

For quick reference, the key quantitative data for ER-Tracker Green is summarized in the table

below.
Property Value Citations
Molecular Weight 783.09 g/mol
Excitation Maximum ~504 nm
Emission Maximum ~511 nm
Recommended Stock Solution 1 mM in DMSO

Recommended Working

Concentration

100 NnM - 2 uM in buffer or
media

Storage (Lyophilized)

<-20°C, desiccated and

protected from light

Storage (DMSO Stock)

<-20°C, in aliquots to avoid

freeze-thaw cycles

Experimental Protocol: Staining Adherent Cells with
ER-Tracker Green

This protocol provides a step-by-step guide for staining the endoplasmic reticulum in live,

adherent cells.

Materials:

» ER-Tracker Green (lyophilized powder)

¢ High-quality, anhydrous DMSO
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o Appropriate cell culture medium (phenol red-free medium can reduce background
fluorescence)

» Hanks' Balanced Salt Solution with calcium and magnesium (HBSS/Ca/Mg) or other suitable
buffer

o Adherent cells cultured on coverslips or in imaging-compatible plates

Procedure:

e Prepare 1 mM Stock Solution:

[e]

Allow the vial of lyophilized ER-Tracker Green to warm to room temperature.

[e]

Briefly centrifuge the vial to collect the powder at the bottom.

o

Reconstitute the 100 ug of ER-Tracker Green in 128 pL of high-quality DMSO to create a
1 mM stock solution.

o

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C, protected from light.

e Prepare Working Solution:

o On the day of the experiment, dilute the 1 mM stock solution to the desired working
concentration (typically between 100 nM and 2 puM) in pre-warmed (37°C) cell culture
medium or HBSS/Ca/Mg. The optimal concentration may vary depending on the cell type
and should be determined empirically.

e Cell Staining:

o Grow adherent cells to the desired confluency on coverslips or in an appropriate imaging
dish.

o Remove the growth medium.

o Wash the cells once with the pre-warmed buffer or medium.
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o Add the pre-warmed ER-Tracker Green working solution to the cells, ensuring the entire
surface is covered.

o Incubate the cells for 15-30 minutes at 37°C, protected from light.
e Imaging:

o Remove the staining solution.

o Wash the cells twice with fresh, pre-warmed medium or buffer.

o Replace with fresh, pre-warmed medium for imaging. To reduce background fluorescence,
phenol red-free medium can be used.

o Image the cells live using a fluorescence microscope with a standard FITC filter set. Note:
ER-Tracker Green is recommended for live-cell imaging only, as the signal is not well-
retained after fixation.

Disposal Plan

Proper disposal of ER-Tracker Green and associated materials is crucial to maintain a safe
laboratory environment. All waste should be treated as chemical waste and disposed of in
accordance with local, state, and federal regulations.

e Unused Stock Solution (in DMSO): Collect in a designated, labeled hazardous waste
container for flammable organic solvents.

o Contaminated Labware (pipette tips, tubes, etc.): Place in a desighated hazardous waste
container for solid chemical waste.

e Agueous Waste (working solution, cell culture media): While ER-Tracker Green itself is not
classified as hazardous, the working solution contains a chemical dye. It is best practice to
collect this liquid waste in a designated hazardous waste container for aqueous chemical
waste. Do not pour it down the drain.

o Contaminated Cells: After imaging, the remaining cells and media should be treated as
chemical waste and collected in the aqueous chemical waste container.
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Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and the logical relationships in the
experimental protocol.

Safe Handling Workflow for ER-Tracker Green

Preparation

Reconstitute Lyophilized Powder in DMSO

Handling

Prepare Working Solution Wear Appropriate PPE

Stain Live Cells

Image Cells

Dispose of Liquid Waste Dispose of Solid Waste Dispose of Sharps

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of handling ER-Tracker Green safely.
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Experimental Logic for ER-Tracker Green Staining

Prepare 1 mM Stock Solution

Prepare Working Solution (100 nM - 2 uM)

Incubate Cells (15-30 min)
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Live Cell Imaging

Click to download full resolution via product page

Caption: A logical flow diagram of the experimental protocol for ER-Tracker Green staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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